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Compound of Interest

Compound Name: Triclabendazole sulfoxide-d3

Cat. No.: B12411471

Technical Guide: Triclabendazole Sulfoxide-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triclabendazole sulfoxide-d3, a
deuterated analog of Triclabendazole sulfoxide. Triclabendazole is an anthelmintic drug used in
the treatment of fascioliasis. The sulfoxide metabolite is the primary active form found in
plasma.[1] The deuterated version serves as an internal standard for quantitative analysis.

Certificate of Analysis (Representative Data)

The following table summarizes typical quality control data for Triclabendazole sulfoxide-d3.
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Test Specification Method
Appearance White to Off-White Powder Visual Inspection
Molecular Formula C14H6D3CI3N202S

Molecular Weight 378.68 g/mol Mass Spectrometry
Purity (HPLC) >98.0% HPLC

Purity (QNMR) >98.0% gqNMR

Identity (*H NMR)

Conforms to Structure

1H NMR Spectroscopy

Identity (MS)

Conforms to Structure

Mass Spectrometry

Solubility

Soluble in Ethanol and

Acetone

Visual Inspection

Storage

2-10°C

Chemical and Physical Properties

Property Value Source
CAS Number 100648-13-3 (unlabeled) [1]
Molecular Formula C14H6D3CI3N202S [1]
Molecular Weight 378.68 [1]
6-chloro-5-(2,3-
dichlorophenoxy)-2-
IUPAC Name [2]

(trideuteriomethylsulfinyl)-1H-

benzimidazole

Experimental Protocols

Detailed methodologies for the analysis of Triclabendazole and its metabolites are crucial for

research and development. Below are representative protocols derived from published

analytical methods.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.medchemexpress.com/triclabendazole-sulfoxide-d3.html
https://www.medchemexpress.com/triclabendazole-sulfoxide-d3.html
https://www.medchemexpress.com/triclabendazole-sulfoxide-d3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Triclabendazole-D3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

LC-MS/MS Method for Quantification in Ovine Plasma

This method is adapted from a rapid and selective liquid chromatography-tandem mass
spectrometry (LC-MS/MS) procedure for the determination of Triclabendazole sulfoxide in
sheep plasma.[3][4]

e Sample Preparation:
o Plasma protein precipitation with acetonitrile is used for sample processing.[3][4]
o Chromatographic Conditions:

Column: Gemini NX-C18, 2.0 x 50 mm, 3 pm[3]

o

[¢]

Mobile Phase A: 0.1% formic acid in acetonitrile[3][4]

[¢]

Mobile Phase B: 0.1% formic acid in water[3][4]

Gradient Elution:

[e]

= 0-1 min: 35% A
» 1-2.5 min: 55% A
= 2.5-4 min: 35% A[3]
o Flow Rate: 0.6 mL/min[3][4]
o Column Temperature: 30°C[3]
e Mass Spectrometry Conditions:
o lonization: Heated Electrospray lonization (HESI), Positive Mode[3]
o Detection: Multiple Reaction Monitoring (MRM)[4]
o Transition: m/z 376.97 — m/z 360.10[3][4]

o Collision Energy: 19 V[3]
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HPLC Method for Enantiomeric Separation

The following protocol is for the separation of Triclabendazole sulfoxide enantiomers using a

chiral stationary phase.[5]

o Chromatographic Conditions:
o Column: Chiralpak AS-H[5]
o Mobile Phase: n-hexane-2-propanol-trifluoroacetic acid (70:30:0.1, v/v/v)[5]
o Column Temperature: 40°C[5]

Visualizations

Metabolic Pathway of Triclabendazole

Triclabendazole is rapidly metabolized in the body to its active sulfoxide and subsequently to
the sulfone metabolite.[6]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28340473/
https://pubmed.ncbi.nlm.nih.gov/28340473/
https://pubmed.ncbi.nlm.nih.gov/28340473/
https://pubmed.ncbi.nlm.nih.gov/28340473/
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/2-2006-triclabendazole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Triclabendazole Sulfoxide
(Active Metabolite)

Oxidation Oxidation

Triclabendazole Triclabendazole Sulfone

Sample Preparation

Plasma Sample

'

Spike with
Triclabendazole Sulfoxide-d3
(Internal Standard)

'

Protein Precipitation
(e.g., Acetonitrile)

'

Centrifugation

'

Supernatant Extraction

Analysis

LC Separation
(e.g., C18 Column)

'

MS/MS Detection
(MRM Mode)

Data Processing

Quantification
(Analyte/IS Ratio)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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